2-{4-[2-(1H-benzimidazol-2-yl)-2-cyanovinyl]-2-methoxyphenoxy}-5-nitrobenzonitrile

• IUPAC Name: 2-[4-[(E)-2-(1H-benzimidazol-2-yl)-2-cyanoethenyl]-2-methoxyphenoxy]-5-nitrobenzonitrile
• InChI: InChI=1S/C24H15N5O4/c1-32-23-11-15(10-17(14-26)24-27-19-4-2-3-5-20(19)28-24)6-8-22(23)33-21-9-7-18(29(30)31)12-16(21)13-25/h2-12H,1H3,(H,27,28)/b17-10+
• InChI Key: HXLNILVNYUHDOK-LICLKQGHSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C=C(C#N)C2=NC3=CC=CC=C3N2)OC4=C(C=C(C=C4)[N+](=O)[O-])C#N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C(\C#N)/C2=NC3=CC=CC=C3N2)OC4=C(C=C(C=C4)[N+](=O)[O-])C#N
• Molecular Formula: C24H15N5O4
• Molecular Weight: 437.4 g/mol

Description

Benzimidazole is a heterocyclic aromatic organic compound. This bicyclic compound consists of the fusion of benzene and imidazole. It is a crucial component of many bioactive heterocyclic compounds due to its diverse biological and clinical applications.

Synthesis Analysis

Benzimidazoles can be synthesized in a two-step process. In the first step, 1,3-dihydro-2H-1,3-benzimidazole-2-thione is reacted with 4-fluorobenzaldehyde in DMSO to get 4-[(1H-benzimidazol-2-yl)sulfanyl]benzaldehyde. The reaction of the obtained aldehyde with thiosemicarbazide in ethanol at reflux temperature yields 2-({4-[(1H-benzimidazol-2-yl)sulfanyl]phenyl}methylidene)hydrazine-1-carbothioamide.

Molecular Structure Analysis

The structure of the synthesized benzimidazole compounds can be established by NMR spectroscopy (1H, 13C), mass spectrometry, and infrared spectroscopy.

Chemical Reactions Analysis

Benzimidazole is a base and can be deprotonated with stronger bases. The imine can be alkylated and also serves as a ligand in coordination chemistry.

Physical And Chemical Properties Analysis

Benzimidazole is a white solid that appears in the form of tabular crystals. It has a molar mass of 118.139 g·mol−1 and a melting point of 170 to 172 °C.

Mechanism of Action

Benzimidazoles have been postulated as biologically active compounds and display different types of biological activity, such as anticancer, anti-HIV, anticonvulsant, antimalarial, anti-inflammatory, enzymatic inhibition, antiviral, antioxidant, antifungal, and antibacterial.

Safety and Hazards

Benzimidazole is moderately toxic by ingestion and can be poisonous by intravenous and intraperitoneal routes. When heated to decomposition, it emits highly toxic fumes of NOx.

Future Directions

Benzimidazoles are one of the important heterocyclic templates for the intensive investigation in chemical sciences due to their well-known applications and interesting biological activity profile. They are found in several molecules with a wide range of biological activities representing several important classes in drug discovery. Therefore, the future research directions could include the design and synthesis of more selective, potent, and multi-target anticancer benzimidazole-based compounds.